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Compound of Interest

Compound Name:
5-(Trifluoromethyl)-1H-indazol-3-

amine

Cat. No.: B1293762 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core properties of 5-
(Trifluoromethyl)-1H-indazol-3-amine hydrochloride salt, a heterocyclic amine of significant

interest in medicinal chemistry and drug discovery. This document collates available

physicochemical data, outlines detailed experimental protocols for its synthesis and

characterization, and explores its potential biological activities and associated signaling

pathways.

Core Physicochemical Properties
The hydrochloride salt of 5-(Trifluoromethyl)-1H-indazol-3-amine is the protonated form of

the parent amine, which influences its physical and chemical characteristics, particularly its

solubility.

Table 1: Physicochemical Properties of 5-(Trifluoromethyl)-1H-indazol-3-amine
Hydrochloride Salt and its Parent Compound
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Property
5-(Trifluoromethyl)-1H-
indazol-3-amine
Hydrochloride Salt

5-(Trifluoromethyl)-1H-
indazol-3-amine (Parent
Compound)

Molecular Formula C₈H₇ClF₃N₃[1] C₈H₆F₃N₃[2]

Molecular Weight 237.61 g/mol [1] 201.15 g/mol [2]

Appearance Solid (predicted) Faint brown crystalline solid[3]

Melting Point Not available 122-123 °C[3]

Boiling Point Not available
358.5 °C at 760 mmHg

(predicted)[3]

Solubility

Higher aqueous solubility

expected compared to the

parent amine. Specific data not

available.

Data not available, but the

trifluoromethyl group suggests

increased lipophilicity.[3]

pKa Not available Not available

IUPAC Name
5-(trifluoromethyl)-1H-indazol-

3-amine;hydrochloride[1]

5-(trifluoromethyl)-1H-indazol-

3-amine[2]

CAS Number 2250-54-6[1] 2250-53-5[2]

Synthesis and Characterization
While a specific, detailed synthesis protocol for 5-(Trifluoromethyl)-1H-indazol-3-amine
hydrochloride salt is not readily available in the public domain, a generalizable synthetic route

can be inferred from methodologies used for analogous compounds. The process typically

involves the synthesis of the parent amine followed by salt formation.

General Synthetic Workflow
The synthesis can be conceptualized as a two-stage process: formation of the indazole core

and subsequent conversion to the hydrochloride salt.
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Stage 1: Synthesis of Parent Amine

Stage 2: Hydrochloride Salt Formation

Starting Materials
(e.g., Substituted Fluorobenzonitrile)

Cyclization Reaction
(e.g., with Hydrazine)

Purification
(e.g., Recrystallization, Chromatography)

5-(Trifluoromethyl)-1H-indazol-3-amine

Parent Amine in Organic Solvent
(e.g., Ethanol, Ethyl Acetate)

Proceed to Salt Formation

Addition of Hydrochloric Acid
(e.g., Concentrated HCl or HCl in solvent)

Precipitation and Isolation
(e.g., Filtration, Washing, Drying)

5-(Trifluoromethyl)-1H-indazol-3-amine HCl
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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